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Compound of Interest

Compound Name: Pyrazinamide

Cat. No.: B1679903 Get Quote

Technical Support Center: Pyrazinamide (PZA)
Susceptibility Testing
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during Pyrazinamide (PZA) susceptibility

testing of Mycobacterium tuberculosis.

Troubleshooting Guides
This section provides detailed solutions to specific problems that may lead to false PZA

resistance results.

Issue 1: Suspected False PZA Resistance in BACTEC™
MGIT™ 960 System
Question: My M. tuberculosis isolate is showing resistance to PZA in the BACTEC™ MGIT™

960 system, but I suspect this might be a false-positive result. What are the common causes

and how can I troubleshoot this?

Answer:

False PZA resistance in the MGIT 960 system is a well-documented issue.[1][2][3][4][5] The

primary causes are related to the inoculum size and its effect on the acidic pH required for PZA

activity.[2][3][5][6]
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Common Causes:

High Inoculum Density: A large bacterial load (10⁷ to 10⁸ CFU/mL) can raise the pH of the

acidic MGIT PZA medium towards neutral, inactivating the drug and leading to a false

resistance reading.[6][7]

Inoculum Clumping: Non-homogenous inoculum containing clumps of bacteria can lead to

an effectively higher bacterial concentration in the tube.

Age of Culture: Using older cultures for inoculum preparation may result in a higher

proportion of non-viable or metabolically inactive organisms, which can affect the test

outcome.[7]

Contamination: Contamination of the MGIT tube can lead to rapid growth and a false

resistance signal.
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Discrepancy:
Phenotypic Resistance

Genotypic Susceptibility (wild-type pncA)

Re-evaluate Phenotypic Test:
- Repeat with reduced inoculum

- Check pH of medium post-incubation

Perform Alternative Phenotypic Test
(e.g., Wayne Test)

If still resistant

Wayne Test Result

Report as Susceptible
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Investigate Rare
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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